4,4'-Diamino-2,2'-stilbenedisulfonic acid
4,4'-Diamino-2,2'-stilbenedisulfonic acid
Disodium salt of 4,4′-diamino-2,2′-stilbenedisulfonic acid may be used in the synthesis of dyes and optical brighteners or fluorescent whitening agents.
4,4'-diamino-2,2'-stilbenedisulfonic acid appears as odorless yellowish microscopic needles or cream-colored powder. pH approximately 4.3 at 30 g/L water (suspension). (NTP, 1992)
4,4'-diamino-2,2'-stilbenedisulfonic acid appears as odorless yellowish microscopic needles or cream-colored powder. pH approximately 4.3 at 30 g/L water (suspension). (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
81-11-8
VCID:
VC20774964
InChI:
InChI=1S/C14H14N2O6S2/c15-11-5-3-9(13(7-11)23(17,18)19)1-2-10-4-6-12(16)8-14(10)24(20,21)22/h1-8H,15-16H2,(H,17,18,19)(H,20,21,22)/b2-1+
SMILES:
C1=CC(=C(C=C1N)S(=O)(=O)O)C=CC2=C(C=C(C=C2)N)S(=O)(=O)O
Molecular Formula:
C14H14N2O6S2
Molecular Weight:
370.4 g/mol
4,4'-Diamino-2,2'-stilbenedisulfonic acid
CAS No.: 81-11-8
Cat. No.: VC20774964
Molecular Formula: C14H14N2O6S2
Molecular Weight: 370.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Disodium salt of 4,4′-diamino-2,2′-stilbenedisulfonic acid may be used in the synthesis of dyes and optical brighteners or fluorescent whitening agents. 4,4'-diamino-2,2'-stilbenedisulfonic acid appears as odorless yellowish microscopic needles or cream-colored powder. pH approximately 4.3 at 30 g/L water (suspension). (NTP, 1992) |
|---|---|
| CAS No. | 81-11-8 |
| Molecular Formula | C14H14N2O6S2 |
| Molecular Weight | 370.4 g/mol |
| IUPAC Name | 5-amino-2-[(E)-2-(4-amino-2-sulfophenyl)ethenyl]benzenesulfonic acid |
| Standard InChI | InChI=1S/C14H14N2O6S2/c15-11-5-3-9(13(7-11)23(17,18)19)1-2-10-4-6-12(16)8-14(10)24(20,21)22/h1-8H,15-16H2,(H,17,18,19)(H,20,21,22)/b2-1+ |
| Standard InChI Key | REJHVSOVQBJEBF-OWOJBTEDSA-N |
| Isomeric SMILES | C1=CC(=C(C=C1[NH3+])S(=O)(=O)[O-])/C=C/C2=C(C=C(C=C2)[NH3+])S(=O)(=O)[O-] |
| SMILES | C1=CC(=C(C=C1N)S(=O)(=O)O)C=CC2=C(C=C(C=C2)N)S(=O)(=O)O |
| Canonical SMILES | C1=CC(=C(C=C1[NH3+])S(=O)(=O)[O-])C=CC2=C(C=C(C=C2)[NH3+])S(=O)(=O)[O-] |
| Colorform | YELLOW NEEDLES |
| Melting Point | greater than 617 °F (NTP, 1992) |
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